![molecular formula C21H25NO5 B305679 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate](/img/structure/B305679.png)
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate
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Overview
Description
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate, also known as MAAO, is a chemical compound that has been widely studied for its potential applications in scientific research. MAAO is a derivative of 1-adamantane carboxylic acid and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate is not fully understood, but it is believed to act as a Lewis acid catalyst, promoting the formation of reactive intermediates in chemical reactions. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to have antioxidant activity, which may be due to its ability to scavenge free radicals. This compound has also been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has several advantages as a reagent in lab experiments. It is relatively easy to synthesize and is readily available. This compound is also stable under a wide range of conditions, making it suitable for use in a variety of chemical reactions. However, this compound has some limitations, including its relatively low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate. One area of interest is the development of new synthetic methods for this compound and its derivatives. Another area of interest is the investigation of the mechanism of action of this compound and its potential applications in catalysis and enzyme inhibition. Additionally, the potential therapeutic applications of this compound in the treatment of various diseases, such as Alzheimer's disease and cancer, warrant further investigation.
Synthesis Methods
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate can be synthesized through a series of chemical reactions starting from 1-adamantane carboxylic acid. The first step involves the conversion of 1-adamantane carboxylic acid to its acid chloride derivative using thionyl chloride. The acid chloride is then reacted with 4-(methoxycarbonyl)aniline to produce the intermediate, which is further reacted with ethyl oxalyl chloride to yield this compound.
Scientific Research Applications
2-[4-(Methoxycarbonyl)anilino]-2-oxoethyl 1-adamantanecarboxylate has been extensively studied for its potential applications in scientific research. It is commonly used as a reagent in organic synthesis, especially in the synthesis of heterocyclic compounds. This compound has also been used as a catalyst in various chemical reactions, including the synthesis of cyclic carbonates from epoxides and carbon dioxide.
properties
Molecular Formula |
C21H25NO5 |
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Molecular Weight |
371.4 g/mol |
IUPAC Name |
[2-(4-methoxycarbonylanilino)-2-oxoethyl] adamantane-1-carboxylate |
InChI |
InChI=1S/C21H25NO5/c1-26-19(24)16-2-4-17(5-3-16)22-18(23)12-27-20(25)21-9-13-6-14(10-21)8-15(7-13)11-21/h2-5,13-15H,6-12H2,1H3,(H,22,23) |
InChI Key |
VSZOZSKOCURTSV-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C23CC4CC(C2)CC(C4)C3 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C23CC4CC(C2)CC(C4)C3 |
Origin of Product |
United States |
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